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Compound of Interest

3-Carbamoyl-2-methylpropanoic
Compound Name: o
aci

cat. No.: B2532179

In-Depth Technical Guide: 3-Carbamoyl-2-
methylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Carbamoyl-2-methylpropanoic
acid, including its physicochemical properties, and known biological activities. This document is
intended to serve as a foundational resource for researchers and professionals engaged in
drug discovery and development.

Core Compound Data

Molecular Identity and Properties

3-Carbamoyl-2-methylpropanoic acid is a carboxylic acid derivative. Its fundamental
properties are summarized below.
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Property Value Source
Molecular Formula C5H9NO3 [1]
Molecular Weight 131.13 g/mol [1][2]

4-amino-2-methyl-4-
IUPAC Name ) ) [1]
oxobutanoic acid

CAS Number 98071-27-3 [2]

Biological Activity and Potential Applications

3-Carbamoyl-2-methylpropanoic acid and its analogs are subjects of research interest,
particularly in the context of cellular responses to hypoxia.

Inhibition of HIF Prolyl Hydroxylase (PHD)

Analogs of 3-carbamoylpropanoic acid have been investigated as inhibitors of Hypoxia-
Inducible Factor (HIF) prolyl hydroxylase domain (PHD) enzymes.[3][4] These enzymes are
critical regulators of the HIF-1 signaling pathway, which governs cellular adaptation to low
oxygen conditions. By inhibiting PHDs, the alpha subunit of HIF-1 (HIF-1a) is stabilized, leading
to the transcription of genes involved in processes such as angiogenesis and erythropoiesis.
This mechanism of action is a key area of investigation for therapeutic interventions in
conditions like anemia and ischemia.[3][4]

Potential as Cytotoxic Agents

The induction of HIF-1a in tumor cells can have complex effects on cancer progression. While
it can promote survival in some contexts, in others it can lead to cell death. The potential for
PHD inhibitors to modulate tumor cell fate is an active area of research.

Derivatization Agent

While not extensively documented for 3-Carbamoyl-2-methylpropanoic acid itself, similar
small molecules are utilized as derivatizing agents in analytical chemistry to enhance the
detection of hormones like progesterone in biological samples for analysis by gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
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(LC-MS).[5][6][7] This process can improve the volatility, thermal stability, and ionization
efficiency of the target analyte.[5]

Signaling Pathway

The HIF-1 Signaling Pathway

The diagram below illustrates the canonical HIF-1 signaling pathway. Under normoxic (normal
oxygen) conditions, HIF-1a is hydroxylated by PHD enzymes, leading to its ubiquitination and
subsequent degradation by the proteasome. Under hypoxic (low oxygen) conditions, PHD
activity is inhibited, allowing HIF-1a to accumulate, translocate to the nucleus, and dimerize
with HIF-1[. This complex then binds to hypoxia-response elements (HRES) in the promoters
of target genes, activating their transcription. 3-Carbamoyl-2-methylpropanoic acid analogs
are being studied for their potential to inhibit PHD, thereby stabilizing HIF-1a even under
normoxic conditions.
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Caption: The HIF-1 signaling pathway under normoxic and hypoxic/PHD-inhibited conditions.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of 3-Carbamoyl-2-
methylpropanoic acid are not readily available in the public domain. The following are
representative protocols for analogous compounds and relevant assays, which can be adapted
by qualified researchers.

General Synthesis of Carbamoylpropanoic Acids

A general approach for the synthesis of related carbamoyl-substituted carboxylic acids involves
the reaction of a corresponding anhydride with ammonia. For instance, 3-isobutylglutaric
anhydride can be reacted with aqueous ammonia to yield (z)-3-(carbamoylmethyl)-5-
methylhexanoic acid.[8]

Workflow for Synthesis

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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